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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-aminonicotinate, a
pivotal building block in the synthesis of novel therapeutic agents. This document outlines its
chemical properties, detailed experimental protocols for its synthesis, and its applications in
medicinal chemistry.

Core Molecular and Physical Properties

Methyl 2-aminonicotinate is a derivative of nicotinic acid, a form of vitamin B3. Its structure,
featuring both an amino group and a methyl ester on a pyridine ring, makes it a versatile
intermediate for a wide range of chemical modifications.[1] This bifunctionality is crucial for its
role in the development of complex molecules with specific biological activities.

Table 1: Physicochemical Properties of Methyl 2-Aminonicotinate[1]
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Property Value

Molecular Weight 152.15 g/mol

Molecular Formula C7HsN20:2

CAS Number 14667-47-1

Melting Point 82-86 °C

Boiling Point 251.3 £ 20.0 °C at 760 mmHg
Density 1.238 + 0.06 g/cm?3

Appearance Off-white to white powder/crystal
Solubility Soluble in Methanol

Synthesis of Methyl 2-Aminonicotinate

The primary route for the synthesis of methyl 2-aminonicotinate is through the esterification

of 2-aminonicotinic acid. Below are two detailed experimental protocols for this conversion.

Experimental Protocol 1: Microwave-Assisted
Esterification

This method utilizes microwave irradiation to accelerate the esterification reaction.

Workflow Diagram: Microwave-Assisted Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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